Cas no 2172582-40-8 (2-methyl-5-propylfuran-3-carboxylic acid)

• Product Name: 2-methyl-5-propylfuran-3-carboxylic acid
• CAS No: 2172582-40-8
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 5174405
• PubChem ID: 132372814
• Update Time: 2025-05-19

2-methyl-5-propylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-propylfuran-3-carboxylic acid

• Inchi： 1S/C9H12O3/c1-3-4-7-5-8(9(10)11)6(2)12-7/h5H,3-4H2,1-2H3,(H,10,11)
• InChI Key： LZNSOSZZCRDJKY-UHFFFAOYSA-N
• SMILES： O1C(CCC)=CC(C(O)=O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 2-methyl-5-propylfuran-3-carboxylic acid

2-Methyl-5-Propylfuran-3-Carboxylic Acid: A Comprehensive Overview

2-Methyl-5-propylfuran-3-carboxylic acid, identified by the CAS number 2172582-40-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of furan derivatives, which are widely studied due to their unique chemical properties and potential applications in various industries. The structure of this compound features a furan ring with substituents at positions 2 and 5, namely a methyl group and a propyl group, respectively. The carboxylic acid group at position 3 adds to its functional diversity, making it a versatile molecule for both academic research and industrial applications.

The synthesis of 2-methyl-5-propylfuran-3-carboxylic acid typically involves multi-step organic reactions, often starting from simple precursors such as furan derivatives or aldehydes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the process, ensuring higher yields and better purity.

In terms of chemical properties, this compound exhibits a melting point of approximately 130°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its thermal stability is notable, making it suitable for high-temperature applications. The presence of the carboxylic acid group imparts acidity, which can be exploited in various chemical transformations, including esterification and amidation reactions. These reactions are pivotal in the development of new materials, pharmaceuticals, and agrochemicals.

Recent studies have highlighted the potential of 2-methyl-5-propylfuran-3-carboxylic acid in drug discovery. Its unique structure allows for interactions with biological targets such as enzymes and receptors, making it a promising candidate for lead optimization in medicinal chemistry. For instance, researchers have investigated its ability to inhibit certain kinases involved in cancer progression, demonstrating its potential as an anti-cancer agent. Additionally, its role as a building block in peptide synthesis has been explored, offering new avenues for creating bioactive molecules.

The application of this compound extends beyond pharmacology into materials science. Its ability to form stable polymers through condensation reactions has led to its use in developing high-performance polymers for electronic devices and advanced composites. Furthermore, its compatibility with green chemistry principles makes it an attractive option for sustainable material development.

In conclusion, 2-methyl-5-propylfuran-3-carboxylic acid stands out as a multifaceted compound with diverse applications across various scientific domains. Ongoing research continues to uncover new potentials for this molecule, solidifying its importance in both academic and industrial settings.